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Compound of Interest

Compound Name: 3-Methyladipoyl chloride

CAS No.: 44987-62-4

Cat. No.: B1594873

Get Quote

For researchers and professionals in drug development, the synthesis of novel compounds is a

routine yet critical task. The handling of reactive reagents, such as 3-Methyladipoyl chloride
(CAS 44987-62-4), demands a meticulous approach to safety that is grounded in a deep

understanding of the molecule's chemical nature. This guide provides essential, immediate

safety and logistical information, moving beyond a simple checklist to explain the causality

behind each procedural step. Our goal is to empower you with the knowledge to work safely

and effectively, ensuring both personal safety and the integrity of your research.

A Note on the Data: Comprehensive safety data for 3-Methyladipoyl chloride is not readily

available. Therefore, this guide is built upon the well-documented information for its parent

compound, Adipoyl chloride (CAS 111-50-2).[1][2][3] The addition of a methyl group is not

expected to mitigate the hazards of the acyl chloride functional groups; in fact, it may influence

reactivity. Thus, the following recommendations represent a conservative and prudent

approach to handling 3-Methyladipoyl chloride.
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3-Methyladipoyl chloride is a diacyl chloride. The two acyl chloride functional groups are

highly electrophilic and thus extremely reactive. This reactivity is the source of both its utility in

synthesis and its significant hazards.

Primary Hazards:

Corrosivity: Like all acyl chlorides, 3-Methyladipoyl chloride is expected to be severely

corrosive.[3] Direct contact will cause severe skin burns and serious eye damage.

Violent Reactivity with Water: Acyl chlorides react exothermically and violently with water and

other protic solvents (e.g., alcohols, amines).[1][3] This reaction produces 3-methyladipic

acid and hydrochloric acid (HCl) gas. The release of corrosive HCl gas is a significant

inhalation hazard.[4]

Inhalation Hazard: Inhalation of vapors or mists can cause severe irritation and chemical

burns to the respiratory tract, potentially leading to pulmonary edema, a medical emergency

where fluid accumulates in the lungs.[4]

Moisture Sensitivity: The compound is sensitive to moisture and will fume in humid air due to

its reaction with atmospheric water.[1]

Physical and Chemical Properties:

Property
Value for 3-Methyladipoyl
Chloride

Value for Adipoyl Chloride

CAS Number 44987-62-4 111-50-2

Molecular Formula C₇H₁₀Cl₂O₂ C₆H₈Cl₂O₂

Molecular Weight 197.06 g/mol 183.03 g/mol [3]

Boiling Point 117-119 °C at 10 mmHg[5] 105-107 °C at 2 mmHg[2]

Density 1.217 g/mL at 25 °C[5] 1.259 g/cm³ at 25 °C

Flash Point >110 °C (>230 °F)[5] 72 °C (161.6 °F)[6]
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The primary hazard stems from the reactivity of the acyl chloride groups. The fundamental

reaction to be aware of is hydrolysis:

ClOC(CH₂)²CH(CH₃)CH₂COCl + 2H₂O → HOOC(CH₂)²CH(CH₃)CH₂COOH + 2HCl

This reaction underscores the necessity of a moisture-free environment for both storage and

handling.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is non-negotiable. It is the barrier between you and a

potentially severe chemical burn.[7]

Eye and Face Protection:

Minimum Requirement: Tightly fitting chemical splash goggles.[8]

Recommended: A combination of chemical splash goggles and a full-face shield.[9] This

provides a multi-layered defense against splashes and fumes. A face shield alone is not

adequate protection.[9]

Skin Protection:

Gloves: Standard nitrile or latex gloves are not sufficient. You must use gloves specifically

rated for resistance to corrosive chemicals.

Recommended Materials: Butyl rubber or neoprene gloves are excellent choices for

handling corrosive acids and reactive chemicals.[10][11] Always check the

manufacturer's glove compatibility chart for specific breakthrough times.

Glove Technique: Double-gloving is a prudent practice. Inspect gloves for any signs of

degradation or perforation before each use. Remove gloves using the proper technique

to avoid contaminating your skin.

Lab Coat/Apron: A flame-resistant lab coat is standard. For larger quantities or tasks with a

higher splash risk, a chemical-resistant apron made of rubber or a similar impervious
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material should be worn over the lab coat.[9]

Footwear: Closed-toe shoes are mandatory. For significant handling operations, chemical-

resistant boots should be considered.

Respiratory Protection:

Engineering Controls First: All work with 3-Methyladipoyl chloride must be conducted in

a certified chemical fume hood to control vapor and gas exposure.[7][9]

When Respirators are Needed: In situations where engineering controls may not be

sufficient (e.g., large spills, cleaning of contaminated equipment), respiratory protection is

required. A NIOSH-approved respirator with an acid gas (e.g., yellow, Type E) cartridge is

appropriate.[8] All respirator users must be part of a respiratory protection program that

includes medical evaluation and fit testing, as required by OSHA (29 CFR 1910.134).

Operational Plan: A Step-by-Step Guide to Safe
Handling
A well-defined operational plan minimizes risk by controlling the work environment and

anticipating potential issues.

Workflow for Handling 3-Methyladipoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1594873?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

